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Compound of Interest

Compound Name: BI-1230

cat. No.: B10787474

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of BI-1230, a potent and selective inhibitor of the Hepatitis C Virus (HCV)
NS3/4A protease. The information presented herein is intended to support researchers,
scientists, and drug development professionals in their efforts to understand and potentially
utilize this compound in preclinical research.

Chemical Structure and Properties

BI-1230 is a macrocyclic non-covalent inhibitor of the HCV NS3/4A serine protease.[1][2] Its
complex chemical architecture is a key determinant of its high affinity and specificity for the viral
enzyme.

Chemical Structure:

_BI-1230 Chemical Structure

Table 1: Chemical and Physical Properties of BI-1230
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Property Value

(2R,6S,13aS,14aR,16aS)-N-
(cyclopropylsulfonyl)-6-
((cyclopentyloxy)carbonylamino)-2-(7-methoxy-
IUPAC Name 2-(tert-butoxy)quinolin-4-yloxy)-5,16-dioxo-
1,2,3,5,6,7,8,9,10,11,13a,14,144,15,16,16a-
hexadecahydrocyclopropale]pyrrolo[1,2-a][1]

[3]diazacyclopentadecine-14a-carboxamide

Molecular Formula C42H52N609S[4]
Molecular Weight 816.96 g/mol
CAS Number 849022-32-8
Solubility Soluble in DMSO

Mechanism of Action and Signaling Pathway

BI-1230 exerts its antiviral effect by inhibiting the HCV NS3/4A protease, an enzyme essential
for viral replication. The HCV polyprotein, translated from the viral RNA genome, requires
cleavage by host and viral proteases to release functional non-structural (NS) proteins. The
NS3 protease, in complex with its cofactor NS4A, is responsible for four of these critical
cleavages. By binding to the active site of the NS3/4A protease, BI-1230 blocks the processing
of the HCV polyprotein, thereby preventing the formation of the viral replication complex and
inhibiting viral propagation.
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HCV Polyprotein Processing and Inhibition by BI-1230
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Experimental Workflow for BI-1230 Evaluation

BI-1230
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IC50 Determination EC50 Determination Serial Blood Sampling

LC-MS/MS Analysis of Plasma Samples

Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Pardon Our Interruption [opnme.com]

3. Buy Benzobicyclon (EVT-261975) | 156963-66-5 [evitachem.com]

4. BI-1230 | HCV Protease Inhibitor | DC Chemicals [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10787474?utm_src=pdf-body-img
https://www.benchchem.com/product/b10787474?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bi-1230.html
https://www.opnme.com/molecules/hcv-protease-bi-1230
https://www.evitachem.com/product/evt-261975
https://www.dcchemicals.com/product_show-BI-1230.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [BI-1230: A Potent HCV NS3/4A Protease Inhibitor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787474+#bi-1230-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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